Cas no 16606-02-3 (2,4',5-Trichlorobiphenyl)

• Product name: 2,4',5-Trichlorobiphenyl
• CAS No: 16606-02-3
• MF: C₁₂H₇Cl₃
• MW: 257.54298043251
• MDL: MFCD00078742
• CID: 195236
• PubChem ID: 27960

2,4',5-Trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4',5-Trichloro-1,1'-biphenyl
• 1,1'-Biphenyl,2,4',5-trichloro-
• 2,4',5-PCB
• 2,4',5-Trichlorobiphenyl
• 2.4'.5-Trichlorobiphenyl
• 2.4'.5-Trichlorobiphenyl Solution
• Congener Calibration Mix #4
• PCB Congener Mix for West Coast Fish Studies
• PCB No 31
• 1,4-dichloro-2-(4-chlorophenyl)benzene
• 2,4,5-Trichlorobiphenyl100 μg
• 4,2',5'-Trichlorobiphenyl
• Delor 103
• PCB 31
• PCB-31
• BZ NO 31
• PCB No. 31 1
• BALLSCHMITER NO 31
• 2,5,4'-Trichlorobiphenyl
• 2,4’,5-trichloro-bipheny
• delor103
• DTXCID9035333
• 1ZNA5F571U
• FT-0751463
• 1,1'-Biphenyl, 2,4',5-trichloro-
• Biphenyl, 2,4',5-trichloro-
• NS00099805
• 2,4',5-trichlorbiphenyl
• UNII-1ZNA5F571U
• PCB No. 31 10 microg/mL in Isooctane
• DTXSID9073410
• VAHKBZSAUKPEOV-UHFFFAOYSA-N
• Q27253342
• PCB No. 31 100 microg/mL in Isooctane
• SCHEMBL2473835
• PCB No 31, analytical standard
• BRN 1961529
• AKOS015904145
• PCB No. 31 10 microg/mL in Cyclohexane
• 2,4',5-Tricb
• 16606-02-3
• InChI=1/C12H7Cl3/c13-9-3-1-8(2-4-9)11-7-10(14)5-6-12(11)15/h1-7
• PCB No. 31

• MDL： MFCD00078742
• Inchi： InChI=1S/C12H7Cl3/c13-9-3-1-8(2-4-9)11-7-10(14)5-6-12(11)15/h1-7H
• InChI Key： VAHKBZSAUKPEOV-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Cl)C2=C(C=CC(=C2)Cl)Cl

Computed Properties

• Exact Mass: 255.96100
• Monoisotopic Mass: 255.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67 ºC
• Boiling Point: 334.36°C (rough estimate)
• Flash Point: 227.3°C
• Refractive Index: 1.6040 (rough estimate)
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.31380

2,4',5-Trichlorobiphenyl Security Information

• Hazardous Material transportation number：UN 3432 9/PG 2
• Hazard Category Code： R33;R50/53
• Safety Instruction： S35
• RTECS：DV8810000
• Hazardous Material Identification：
• Risk Phrases：R33
• Safety Term：S35-60-61

2,4',5-Trichlorobiphenyl Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,4',5-Trichlorobiphenyl

2,4',5-Trichlorobiphenyl (CAS No. 16606-02-3): An In-Depth Overview

2,4',5-Trichlorobiphenyl (CAS No. 16606-02-3) is a member of the polychlorinated biphenyls (PCBs) family, a group of synthetic organic compounds that have been widely studied for their environmental and biological impacts. This compound, characterized by its unique molecular structure, has garnered significant attention in recent years due to its potential applications and the ongoing research into its properties and effects.

The molecular formula of 2,4',5-Trichlorobiphenyl is C₁₂H₇Cl₃, and it consists of two benzene rings connected by a single bond, with chlorine atoms substituting hydrogen atoms at the 2, 4', and 5 positions. This specific arrangement of chlorine atoms imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 2,4',5-Trichlorobiphenyl is a colorless to light yellow solid at room temperature. It is highly stable and resistant to degradation, which has historically made it useful in various industrial applications. However, this stability also contributes to its persistence in the environment, raising concerns about its long-term ecological impact.

The environmental behavior of 2,4',5-Trichlorobiphenyl has been extensively studied. Research has shown that PCBs, including this specific compound, can bioaccumulate in the food chain, leading to potential health risks for both wildlife and humans. Studies have linked exposure to PCBs with various adverse health effects, including neurodevelopmental disorders, immune system suppression, and increased cancer risk. These findings have led to stringent regulations on the production and use of PCBs in many countries.

Despite these concerns, the scientific community continues to explore the potential applications of 2,4',5-Trichlorobiphenyl. Recent advancements in analytical chemistry have enabled more precise detection and quantification of this compound in environmental samples. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly used for this purpose.

In the field of medicinal chemistry, there is growing interest in understanding the biological activity of PCBs. Some studies have investigated the potential use of PCBs as model compounds for studying protein-ligand interactions and their role in cellular processes. For example, research has shown that certain PCB congeners can bind to specific receptors in cells, providing insights into their mechanisms of action.

The toxicological profile of 2,4',5-Trichlorobiphenyl is another area of active research. Toxicologists are working to better understand the molecular mechanisms underlying its toxic effects. This includes studying its interactions with cellular components such as enzymes and DNA. Recent studies have highlighted the importance of oxidative stress and inflammation in mediating the toxic effects of PCBs.

In addition to environmental and toxicological research, there is ongoing work on developing methods for the remediation of PCB-contaminated sites. Bioremediation techniques using microorganisms capable of degrading PCBs are being explored as a cost-effective and environmentally friendly approach to cleaning up contaminated areas.

The regulatory landscape surrounding PCBs continues to evolve. International bodies such as the United Nations Environment Programme (UNEP) have established guidelines for the management and disposal of PCB-containing materials. In many countries, strict regulations govern the handling and disposal of PCBs to minimize their release into the environment.

In conclusion, 2,4',5-Trichlorobiphenyl (CAS No. 16606-02-3) remains a compound of significant interest due to its unique chemical properties and its impact on environmental and human health. Ongoing research aims to deepen our understanding of this compound and develop strategies for mitigating its adverse effects while exploring potential beneficial applications.